Cas no 42288-08-4 (3-Methyl-3-(4-methylphenyl)butanoic acid)

• Product Name: 3-Methyl-3-(4-methylphenyl)butanoic acid
• CAS No: 42288-08-4
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• MDL: MFCD03844683
• CID: 332197
• PubChem ID: 3871136
• Update Time: 2025-11-03

3-Methyl-3-(4-methylphenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-3-(p-tolyl)butanoic acid
• 3-METHYL-3-(4-METHYLPHENYL)BUTANOIC ACID
• 3-Methyl-3-(4-methylphenyl)butyric acid
• 3-Methyl-3-p-tolyl-buttersaeure
• 3-methyl-3-p-tolyl-butyric acid
• HMS1728A04
• 3-Methyl-3-(4-methylphenyl)buranoic acid
• 3-methyl-3-p-tolylbutanoic acid
• LXMASNUOAKLCJK-UHFFFAOYSA-N
• 3094AE
• 3-methyl-3-(4'-methylphenyl)butyric acid
• 3-methyl-3-(4-methy
• EN300-10094
• D93428
• AMY2376
• MFCD03844683
• FT-0639782
• DTXSID90397653
• AC-3551
• Z56347157
• 42288-08-4
• SCHEMBL3485439
• KS-8207
• 3-methyl-3-(4-methylphenyl)butanoic acid, AldrichCPR
• AE-562/40987528
• F1907-0992
• AKOS000118564
• DB-014309
• 3-Methyl-3-(4-methylphenyl)butanoic acid

• MDL： MFCD03844683
• Inchi： 1S/C12H16O2/c1-9-4-6-10(7-5-9)12(2,3)8-11(13)14/h4-7H,8H2,1-3H3,(H,13,14)
• InChI Key： LXMASNUOAKLCJK-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.9

Experimental Properties

• Density: 1.047
• Melting Point: 75 ºC
• PSA: 37.30000
• LogP: 2.74730

3-Methyl-3-(4-methylphenyl)butanoic acid Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-Methyl-3-(4-methylphenyl)butanoic acid

Recent Advances in the Study of 3-Methyl-3-(4-methylphenyl)butanoic acid (CAS: 42288-08-4)

3-Methyl-3-(4-methylphenyl)butanoic acid (CAS: 42288-08-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for more complex molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

A recent study published in the Journal of Medicinal Chemistry investigated the synthetic pathways for 3-Methyl-3-(4-methylphenyl)butanoic acid, highlighting its role as an intermediate in the production of non-steroidal anti-inflammatory drugs (NSAIDs). The study demonstrated that the compound can be efficiently synthesized via a multi-step process involving Friedel-Crafts alkylation followed by oxidation. The researchers also noted its stability under various conditions, making it a viable candidate for further pharmaceutical applications.

In another study, researchers explored the biological activity of 3-Methyl-3-(4-methylphenyl)butanoic acid and its derivatives. The compound exhibited moderate inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest potential applications in the development of new anti-inflammatory agents. However, further in vivo studies are needed to confirm its efficacy and safety profile.

Additionally, a patent filed in 2023 described the use of 3-Methyl-3-(4-methylphenyl)butanoic acid as a key intermediate in the synthesis of novel anticancer agents. The patent highlighted the compound's ability to enhance the bioavailability of certain cytotoxic drugs, thereby improving their therapeutic index. This represents a promising avenue for future research in oncology.

Despite these advances, challenges remain in the large-scale production and purification of 3-Methyl-3-(4-methylphenyl)butanoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and reduce by-products. For instance, a team at the University of Cambridge reported a 20% increase in yield by using a novel catalytic system.

In conclusion, 3-Methyl-3-(4-methylphenyl)butanoic acid (CAS: 42288-08-4) continues to be a compound of interest in pharmaceutical research. Its versatility as a synthetic intermediate and its potential biological activities make it a valuable target for further investigation. Future studies should focus on scaling up production, exploring additional therapeutic applications, and conducting comprehensive safety evaluations.